3-Cyclohexylideneaminoxypropionic acid

• CAS No.: 103586-54-5
• Molecular Formula: C9H15NO3
• Molecular Weight: 185.22 g/mol
• IUPAC Name: 3-(cyclohexylideneamino)oxypropanoic acid
• InChI: InChI=1S/C9H15NO3/c11-9(12)6-7-13-10-8-4-2-1-3-5-8/h1-7H2,(H,11,12)
• InChI Key: GJPRJMXTZMPLJF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=NOCCC(=O)O)CC1

Description

3-Cyclohexylideneaminoxypropionic acid is a useful research compound. Its molecular formula is C9H15NO3 and its molecular weight is 185.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 32.8 g (0.29 mol) of cyclohexanone oxime, 26 g (0.26 mmol) of ethyl acrylate, 26 ml (0.052 mol) of a 2N solution of KOH in ethanol and 150 ml of ethanol is stirred for 96 hours at 60° C. and afterwards concentrated on a vacuum rotary evaporator. The residue (an orange oil) is dissolved in 175 g (0.31 tool) of a 10% solution of KOH in ethanol and the solution is heated for 1 hour to 60° C. The solvent is distilled off and the solid residue is taken up in water. After acidification with c. 15 ml of conc. hydrochloric acid and extraction with ethyl acetate, the organic phase is washed with water, dried over Na2SO4 and concentrated on a vacuum rotary evaporator. Distillation of the residue yields 11.8 g (25%) of the desired acid as an orange liquid. The boiling point is 135° C./0.05 mbar.